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Introduction

P300/CBP-associated factor (PCAF), also known as KAT2B, is a histone acetyltransferase
(HAT) that plays a crucial role in transcriptional regulation by acetylating both histone and non-
histone proteins.[1] Its involvement in various cellular processes, including cell cycle
progression, differentiation, and DNA damage repair, has implicated its dysregulation in
diseases such as cancer.[2][3] This makes PCAF a compelling target for therapeutic
intervention. Pcaf-IN-2 is a potent and specific small molecule inhibitor of PCAF with a reported
half-maximal inhibitory concentration (IC50) of 5.31 uM.[4] These application notes provide a
detailed protocol for an in vitro fluorescence-based HAT assay to characterize the inhibitory
activity of Pcaf-IN-2 against PCAF.

Principle of the Assay

The in vitro HAT assay described here is a fluorescence-based method that quantifies the
enzymatic activity of PCAF. The assay measures the production of Coenzyme A (CoA-SH), a
co-product of the acetyl-transfer reaction from Acetyl-Coenzyme A (Acetyl-CoA) to a histone
H3-derived peptide substrate. The free thiol group of the generated CoA-SH reacts with a thiol-
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detecting probe to produce a highly fluorescent product. The fluorescence intensity is directly
proportional to the PCAF HAT activity. By measuring the reduction in fluorescence in the
presence of Pcaf-IN-2, its inhibitory potency can be determined.

Data Presentation

Table 1: Inhibitory Activity of Pcaf-IN-2 against PCAF

Percent Inhibition

Inhibitor Concentration (uM) (%) IC50 (pM)
Pcaf-IN-2 0.1 8.5 5.31[4]
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1 354

5 48.9

10 65.2

25 85.7

50 95.1

100 98.3

Note: The percent inhibition data is representative and may vary based on experimental
conditions.

Experimental Protocols
Materials and Reagents

e Recombinant human PCAF enzyme
o Pcaf-IN-2
e Histone H3 peptide (e.g., residues 1-21)

o Acetyl-CoA
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HAT Assay Buffer (e.g., 50 mM Tris-HCI pH 8.0, 10% glycerol, 1 mM DTT, 0.1 mM EDTA)

Thiol-detecting fluorescent probe (e.g., ThioGlo™)

Dimethyl sulfoxide (DMSO)

96-well black, flat-bottom plates

Fluorescence plate reader

Experimental Workflow Diagram
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Experimental Workflow for In Vitro HAT Assay
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Caption: Workflow for the in vitro HAT assay to determine Pcaf-IN-2 inhibition.
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Protocol for IC50 Determination of Pcaf-IN-2

o Prepare Pcaf-IN-2 Stock Solution: Dissolve Pcaf-IN-2 in DMSO to create a high-
concentration stock solution (e.g., 10 mM).

o Prepare Serial Dilutions: Perform serial dilutions of the Pcaf-IN-2 stock solution in HAT
Assay Buffer to achieve a range of concentrations for the dose-response curve (e.g., 200 uM
to 0.2 uM final assay concentration). Also, prepare a vehicle control (DMSO in assay buffer).

o Assay Plate Setup:
o Add 25 uL of HAT Assay Buffer to all wells of a 96-well plate.
o Add 5 pL of the serially diluted Pcaf-IN-2 or vehicle control to the appropriate wells.

o Add 10 pL of diluted recombinant PCAF enzyme to all wells except the "no enzyme"
control wells. For the "no enzyme" control, add 10 pL of HAT Assay Buffer.

e Pre-incubation: Gently mix the plate and pre-incubate at room temperature for 10 minutes to
allow the inhibitor to bind to the enzyme.

¢ Initiate the Reaction:

o Prepare a substrate mix containing Histone H3 peptide and Acetyl-CoA in HAT Assay
Buffer.

o Add 10 puL of the substrate mix to all wells to initiate the reaction. The final reaction volume
should be 50 pL.

 Incubation: Incubate the plate at 37°C for 30-60 minutes. The optimal incubation time should

be determined to ensure the reaction is in the linear range.

» Stop the Reaction (Optional): The reaction can be stopped by adding a small volume of a
stopping solution (e.g., 0.5 M acetic acid), depending on the specific fluorescent probe used.

o Detection:

o Add 50 puL of the thiol-detecting fluorescent probe solution to each well.
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o Incubate at room temperature for 15-20 minutes, protected from light.

o Measure the fluorescence using a plate reader with excitation and emission wavelengths
appropriate for the chosen probe.

o Data Analysis:

o Subtract the background fluorescence (from "no enzyme" control wells) from all other
readings.

o Calculate the percent inhibition for each Pcaf-IN-2 concentration using the following
formula: % Inhibition = [1 - (Fluorescence of inhibitor well / Fluorescence of vehicle control
well)] * 100

o Plot the percent inhibition against the logarithm of the Pcaf-IN-2 concentration.

o Determine the IC50 value by fitting the data to a sigmoidal dose-response curve using
appropriate software.

PCAF Signaling Pathway

PCAF is a key regulator of gene expression through the acetylation of histones and other
proteins. Its activity is modulated by various upstream signals and, in turn, influences a wide
range of downstream cellular processes.
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PCAF Signaling Pathway
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Caption: PCAF signaling pathway showing upstream regulators and downstream targets.
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PCAF activity is enhanced through acetylation by p300/CBP and through autoacetylation,
leading to its nuclear localization and increased acetyltransferase activity.[1] Conversely,
HDACS3 can deacetylate PCAF, resulting in its inhibition and cytoplasmic retention.[1] Once
active, PCAF acetylates various substrates. Acetylation of histone H3 at lysines 9 and 14
(H3K9ac, H3K14ac) is a key modification that promotes a more open chromatin structure,
facilitating gene transcription.[2][5] PCAF also acetylates several non-histone proteins,
including the tumor suppressor p53, the myogenic determination factor MyoD, the transcription
factor E2F1, and [3-catenin.[2] These acetylation events can modulate the stability, DNA binding
affinity, and transcriptional activity of these proteins, thereby influencing critical cellular
processes such as cell cycle control, apoptosis, cellular differentiation (e.g., myogenesis), and
the DNA damage response.[2][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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